Cas no 2229259-93-0 (3,3,3-trifluoro-2-(3-fluoro-2-methoxyphenyl)propan-1-amine)

• Product Name: 3,3,3-trifluoro-2-(3-fluoro-2-methoxyphenyl)propan-1-amine
• CAS No: 2229259-93-0
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 5965825
• PubChem ID: 165653278
• Update Time: 2025-05-21

3,3,3-trifluoro-2-(3-fluoro-2-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(3-fluoro-2-methoxyphenyl)propan-1-amine
• EN300-1948320
• 2229259-93-0

• Inchi： 1S/C10H11F4NO/c1-16-9-6(3-2-4-8(9)11)7(5-15)10(12,13)14/h2-4,7H,5,15H2,1H3
• InChI Key： SWNQVWPWTLAWTG-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC=C(C=1OC)F)(F)F

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3,3-trifluoro-2-(3-fluoro-2-methoxyphenyl)propan-1-amine

Comprehensive Overview of 3,3,3-trifluoro-2-(3-fluoro-2-methoxyphenyl)propan-1-amine (CAS No. 2229259-93-0)

The compound 3,3,3-trifluoro-2-(3-fluoro-2-methoxyphenyl)propan-1-amine (CAS No. 2229259-93-0) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of trifluoromethyl and methoxy groups, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and selective enzyme inhibitors.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The 3,3,3-trifluoro-2-(3-fluoro-2-methoxyphenyl)propan-1-amine structure aligns with this trend, offering a promising scaffold for medicinal chemistry applications. Its CAS No. 2229259-93-0 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The compound's fluoro and methoxy substituents contribute to its lipophilicity, a critical factor in drug design. This property is particularly valuable for compounds targeting G-protein-coupled receptors (GPCRs) and ion channels, which are hotspots in current pharmaceutical research. Additionally, the trifluoromethyl group is known to improve binding affinity and selectivity, making 2229259-93-0 a candidate for optimizing lead compounds in neurodegenerative disease research.

From a synthetic perspective, 3,3,3-trifluoro-2-(3-fluoro-2-methoxyphenyl)propan-1-amine can be prepared via multi-step organic transformations, including nucleophilic substitution and reductive amination. Its purity and stability are critical for reproducible results, and advanced analytical techniques such as HPLC and NMR spectroscopy are employed to characterize it. The compound's CAS registry number ensures traceability in global chemical inventories, supporting compliance with REACH and other regulatory frameworks.

Beyond pharmaceuticals, this amine derivative has potential applications in agrochemicals, where fluorinated compounds are increasingly used to develop herbicides and pesticides with improved environmental profiles. The 3-fluoro-2-methoxyphenyl moiety may contribute to selective action against target organisms, reducing off-target effects. This aligns with the industry's shift toward sustainable chemistry and green synthesis practices.

In conclusion, 3,3,3-trifluoro-2-(3-fluoro-2-methoxyphenyl)propan-1-amine (CAS No. 2229259-93-0) represents a versatile building block in modern chemical research. Its combination of fluorine atoms and aromatic systems offers broad utility in drug discovery, material science, and crop protection. As interest in fluorine chemistry continues to grow, this compound is poised to play a pivotal role in advancing innovative solutions across multiple scientific disciplines.